Cas no 140211-07-0 (benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate)
Benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate is a bicyclic lactam derivative with a rigid, fused-ring structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its cis-configuration and ketone functionality at the 7-position enhance its reactivity in selective transformations, such as reductive amination or nucleophilic additions. The benzyl ester group offers versatility for further derivatization, including hydrogenolysis to the corresponding carboxylic acid. This compound’s stereochemical purity and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) or enzyme inhibition pathways. Its well-defined structure ensures reproducibility in synthetic routes.
![benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate structure](https://www.kuujia.com/scimg/cas/140211-07-0x500.png)
140211-07-0 structure
Product name:benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
CAS No:140211-07-0
MF:C16H19NO3
MW:273.326964616776
MDL:MFCD18791834
CID:4594374
PubChem ID:86591297
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- benzyl (4aS,7aS)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- P15090
- PS-17736
- 1931930-57-2
- MOKKTXDDVHSSBZ-UONOGXRCSA-N
- CS-0058070
- benzyl (4aS,7aS)-7-oxo-3,4,4a,5,6,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- benzyl (cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- benzyl(cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- (4AS,7aS)-benzyl 7-oxohexahydro-1H-cyclopenta[c]pyridine-2(3H)-carboxylate
- 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(A+/-)-
- 140211-07-0
- 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(+/-)-
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- MDL: MFCD18791834
- Inchi: 1S/C16H19NO3/c18-15-7-6-13-8-9-17(10-14(13)15)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2/t13-,14+/m0/s1
- InChI Key: MOKKTXDDVHSSBZ-UONOGXRCSA-N
- SMILES: C1N(C(OCC2=CC=CC=C2)=O)CC[C@]2([H])CCC(=O)[C@]12[H]
Computed Properties
- Exact Mass: 273.13649347g/mol
- Monoisotopic Mass: 273.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.6Ų
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 505071-1g |
(4AS,7AS)-BENZYL 7-OXOHEXAHYDRO-1H-CYCLOPENTA[C]PYRIDINE-2(3H)-CARBOXYLATE |
140211-07-0 | 95.0% | 1g |
£1,781.00 | 2023-04-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA016-1G |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 97% | 1g |
¥ 7,682.00 | 2023-03-30 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA016-100MG |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 97% | 100MG |
¥ 1,920.00 | 2023-03-30 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00842341-100mg |
Benzyl cis-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 97% | 100mg |
¥999.0 | 2023-04-02 | |
eNovation Chemicals LLC | D635595-100mg |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 95% | 100mg |
$360 | 2024-07-21 | |
eNovation Chemicals LLC | D635595-1G |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 95% | 1g |
$1445 | 2024-07-21 | |
eNovation Chemicals LLC | D635595-250MG |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate |
140211-07-0 | 95% | 250mg |
$575 | 2024-07-21 | |
1PlusChem | 1P01DY6B-1g |
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)- |
140211-07-0 | 90+% | 1g |
$1654.00 | 2023-12-21 | |
1PlusChem | 1P01DY6B-500mg |
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)- |
140211-07-0 | 90+% | 500mg |
$1118.00 | 2023-12-21 | |
1PlusChem | 1P01DY6B-100mg |
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)- |
140211-07-0 | 95% | 100mg |
$706.00 | 2024-06-21 |
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:140211-07-0)benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate

Purity:99%
Quantity:5g
Price ($):2921.0